2-[(o-Nitrophenyl)azo]-p-cresol

Specification

• CAS No.: 1435-71-8
• Molecular Formula: C13H11N3O3
• Molecular Weight: 257.24 g/mol
• IUPAC Name: 4-methyl-2-[(2-nitrophenyl)diazenyl]phenol
• Standard InChI: InChI=1S/C13H11N3O3/c1-9-6-7-13(17)11(8-9)15-14-10-4-2-3-5-12(10)16(18)19/h2-8,17H,1H3
• Standard InChI Key: DRPPFIRCBMBJCM-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)O)N=NC2=CC=CC=C2[N+](=O)[O-]
• Canonical SMILES: CC1=CC(=C(C=C1)O)N=NC2=CC=CC=C2[N+](=O)[O-]

Introduction

2-[(o-Nitrophenyl)azo]-p-cresol is a synthetic organic compound with the molecular formula C13H11N3O3 and a molecular weight of approximately 257.25 g/mol. It is also known by several synonyms, including 4-Methyl-2-(2'-nitrophenyl)azophenol and 2-Hydroxy-5-methyl-2'-nitroazobenzene. This compound is used in various industrial applications, including dyes and pigments, due to its vibrant color properties.

Synthesis and Applications

The synthesis of 2-[(o-Nitrophenyl)azo]-p-cresol typically involves the diazotization of o-nitroaniline followed by coupling with p-cresol. This process is common in the production of azo dyes, which are widely used in textiles, plastics, and other materials due to their vibrant colors and stability.

Safety and Regulatory Considerations

In the European Union, substances used in cosmetic products are regulated under Regulation (EC) No 1223/2009, which prohibits the use of substances classified as carcinogenic, mutagenic, or toxic for reproduction (CMR) unless deemed safe by the Scientific Committee on Consumer Safety (SCCS). While specific information on the safety classification of 2-[(o-Nitrophenyl)azo]-p-cresol is not readily available, it is crucial to ensure compliance with relevant regulations when using this compound in consumer products.